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Compound of Interest

Compound Name:
Ethanone, 2-bromo-1-(2-hydroxy-

4-methylphenyl)-

CAS No.: 144219-74-9

Cat. No.: B12555307

Get Quote

Executive Summary & Chemical Identity[2][3][4]
-Bromo-2-hydroxy-4-methylacetophenone (Systematic name: 2-Bromo-1-(2-hydroxy-4-
methylphenyl)ethan-1-one) is a specialized intermediate used in the synthesis of heterocyclic
pharmacophores, including coumarins, benzofurans, and anticoagulant agents.[1][2]

Unlike its para-isomers, this compound exhibits unique solubility behaviors driven by strong

intramolecular hydrogen bonding. This guide provides a technical analysis of its solubility in

organic solvents, practical protocols for determination, and critical handling safety regarding its

lachrymatory nature.
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Property Data

CAS Registry Number 144219-74-9

Molecular Formula

Molecular Weight 229.07 g/mol

Physical State Solid (Crystalline)

Predicted LogP ~2.9 (Lipophilic)

Key Structural Feature Ortho-hydroxy carbonyl chelation

Physicochemical Basis of Solubility[1]
To predict and manipulate the solubility of this compound, one must understand the competition

between its functional groups.

The Ortho-Effect (Chelation)
The defining feature of this molecule is the hydroxyl group at the ortho position relative to the

carbonyl.[1]

Mechanism: The phenolic hydrogen forms a stable 6-membered intramolecular hydrogen

bond with the carbonyl oxygen.[1][2]

Solubility Impact: This "locks" the polar groups, effectively masking their polarity from the

solvent. Consequently,

-bromo-2-hydroxy-4-methylacetophenone is more soluble in non-polar solvents (e.g.,
Toluene, DCM) and less soluble in water compared to its para-hydroxy isomer (where the
OH is free to H-bond with water).[1][2]

Visualization: Solubility Logic Pathway[2]
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Figure 1: Mechanistic flow illustrating how intramolecular chelation alters the solubility profile.[1]

[2]

Solubility Profile & Solvent Selection
The following data categorizes solvents based on their utility for reaction, extraction, or

purification. Note that exact solubility values fluctuate with purity and temperature; the "Range

Finding" protocol (Section 4) is recommended for precise formulation.

Qualitative Solubility Table
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Solvent Class Specific Solvent
Solubility Rating
(25°C)

Application
Context

Halogenated
Dichloromethane

(DCM)
High

Primary reaction

solvent; Extraction.[1]

[2]

Halogenated Chloroform High

NMR analysis;

Synthesis medium.[1]

[2]

Esters Ethyl Acetate High

Extraction;

Chromatography

eluent.[1][2]

Aromatics Toluene Moderate

Recrystallization

(Hot/Cold differential).

[1][2]

Alcohols
Ethanol (95% or Abs.)

[2]
Moderate

Recrystallization;

Reaction solvent

(nucleophilic risk).[1]

[2]

Ethers Diethyl Ether / MTBE Moderate
Washing; Precipitation

of impurities.[1][2]

Alkanes Hexane / Heptane Low/Insoluble
Anti-solvent to force

precipitation.[1][2]

Aqueous Water Insoluble
Washing inorganic

salts (KBr/NaBr).[1][2]

Critical Stability Note
Avoid Protic Solvents with Bases: In the presence of base, alcohols (Methanol/Ethanol) can

attack the

-bromo ketone moiety, leading to ether formation or Favorskii rearrangement byproducts.[1]
[2]
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Hydrolysis: Prolonged exposure to water/moisture can hydrolyze the C-Br bond.[1][2] Store

under inert atmosphere (Argon/Nitrogen).

Experimental Protocols
Protocol A: Self-Validating Gravimetric Solubility
Determination
Use this protocol to generate precise solubility data (mg/mL) for your specific batch.[1][2]

Objective: Determine saturation point in a target solvent at ambient temperature.

Preparation: Weigh 100 mg of

-bromo-2-hydroxy-4-methylacetophenone into a 4 mL glass vial (Vial A).

Addition: Add the target solvent in 100

L increments using a calibrated micropipette.

Equilibration: After each addition, vortex for 30 seconds and sonicate for 1 minute.

Check Point: If solid remains, add more solvent. If clear, stop.

Verification (The "Self-Check"):

Once fully dissolved, place the vial in a fridge (4°C) for 1 hour.

Result: If crystals form, the solution was near saturation. If not, the solubility is significantly

higher than the tested concentration.

Calculation:

[1][2]

Protocol B: Purification via Recrystallization
Based on the solubility differential in Ethanol or Toluene.[1][2]

Workflow Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://prepchem.com/alpha-bromo-4-hydroxyacetophenone/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_-methylacetophenone
https://prepchem.com/alpha-bromo-4-hydroxyacetophenone/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_-methylacetophenone
https://prepchem.com/alpha-bromo-4-hydroxyacetophenone/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_-methylacetophenone
https://prepchem.com/alpha-bromo-4-hydroxyacetophenone/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_-methylacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12555307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Solid
(Contains impurities)

Dissolve in Boiling Ethanol
(Min. Volume)

Hot Filtration
(Remove insoluble particulates)

  Gravity  

Slow Cooling
(RT -> 4°C)

  Crystallization  

Vacuum Filtration
& Wash with Cold Hexane

Pure Crystals

Click to download full resolution via product page

Figure 2: Step-by-step purification workflow maximizing yield and purity.

Detailed Steps:

Dissolution: Place crude solid in a flask. Add Ethanol (or Toluene) and heat to reflux. Add

solvent slowly until the solid just disappears.

Clarification: If the solution is colored/dirty, add activated carbon (5% w/w), reflux for 5 mins,

and filter hot.
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Crystallization: Remove from heat. Allow to cool to room temperature undisturbed. Then cool

to 0-4°C in an ice bath.

Collection: Filter the crystals using a Buchner funnel. Wash the cake with cold Hexane or

minimal cold Ethanol to remove surface mother liquor.[2]

Drying: Dry in a vacuum desiccator over

.

Safety & Handling (Lachrymator Warning)
DANGER:

-Bromo ketones are potent lachrymators (tear gas agents).[1][2] They cause severe eye and
respiratory irritation.

Engineering Controls: ALWAYS handle inside a functioning fume hood.

PPE: Wear chemical splash goggles (not just safety glasses), nitrile gloves (double gloving

recommended), and a lab coat.[2]

Decontamination:

Glassware: Rinse with a dilute solution of ammonia or sodium thiosulfate to quench active

bromide residues before removing from the hood.

Spills: Cover with sodium thiosulfate powder, then wipe up with acetone-dampened paper

towels.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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